Cas no 76822-21-4 (Danshensu)

• Product Name: Danshensu
• CAS No: 76822-21-4
• MF: C₉H₁₀O₅
• MW: 198.1727
• MDL: MFCD09750417
• CID: 59832
• PubChem ID: 11600642
• Update Time: 2024-12-09

Danshensu Chemical and Physical Properties

Names and Identifiers

• (R)-3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid
• (R)-a,3,4-Trihydroxybenzenepropanoic acid
• 3-(3',4'-Dihydroxyphenyl)-(2R)-lactic acid
• Dan shen suan A
• Salvianic acid A
• (2R)-3-(3,4-dihydroxyphenyl)-2-hydroxypropanoic acid
• Danshensu
• Salianic acid A
• Salvianic
• Salvia Mil Extrtact.
• 4GF33A5PAJ
• (2R)-3-(3,4-dihydroxyphenyl)lactic acid
• (R)-3-(3,4-dihydroxyphenyl)lactate
• AK119798
• Benzenepropanoic acid, alpha,3,4-trihydroxy-, (alphaR)-
• BCP28285
• s4741
• FCH869720
• AC-7985
• MFCD09750417
• DTXSID60469215
• Dan shen suan A;Salvianic acid A
• Q10395557
• AKOS006328573
• (2~{R})-3-[3,4-bis(oxidanyl)phenyl]-2-oxidanyl-propanoic acid
• DTXCID70420034
• BDBM50594969
• r-(+)-beta-(3,4-dihydroxyphenyl)-lactic acid
• CCG-266569
• CHEMBL4218391
• Benzenepropanoic acid, a,3,4-trihydroxy-, (aR)-
• W-203757
• AS-67314
• DS-182
• UNII-4GF33A5PAJ
• CS-5614
• NCGC00507734-01
• TO9
• SCHEMBL18469325
• (R)-a,3,4-Trihydroxybenzenepropanoic acid; 3-(3',4'-Dihydroxyphenyl)-(2R)-lactic acid; Dan shen suan A; Salvianic acid A;Danshensu
• CHEBI:71572
• C22038
• A865407
• BENZENEPROPANOIC ACID, .ALPHA.,3,4-TRIHYDROXY-, (.ALPHA.R)-
• 76822-21-4
• HY-N1913
• A12835
• DA-52304

• MDL： MFCD09750417
• Inchi： 1S/C9H10O5/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8,10-12H,4H2,(H,13,14)/t8-/m1/s1
• InChI Key： PAFLSMZLRSPALU-MRVPVSSYSA-N
• SMILES： O([H])[C@@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H]

Computed Properties

• Exact Mass: 198.05300
• Monoisotopic Mass: 198.05282342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 98
• Molecular Weight: 198.17

Experimental Properties

• Density: 1.546
• Boiling Point: 481.5°C at 760 mmHg
• Flash Point: 481.5 °C at 760 mmHg
• PSA: 97.99000
• LogP: 0.08580

Danshensu Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters